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For Researchers, Scientists, and Drug Development Professionals

Introduction
Erucyl alcohol, a monounsaturated 22-carbon fatty alcohol, is a compound of significant

interest across various scientific and industrial domains, including pharmaceuticals, cosmetics,

and lubricants. Its long-chain structure imparts unique physicochemical properties that are

critical for its function in diverse applications. This technical guide provides an in-depth

overview of the melting and boiling points of erucyl alcohol, detailed experimental protocols

for their determination, and an illustrative representation of its metabolic context.

Physicochemical Data: Melting and Boiling Points
The accurate determination of melting and boiling points is fundamental to the characterization

and application of erucyl alcohol. The following table summarizes the reported values for

these properties. It is important to note that the boiling point is significantly influenced by

pressure, with lower pressures resulting in lower boiling points.
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Property Value Conditions

Melting Point 31 - 34 °C
Standard Atmospheric

Pressure (assumed)

33 °C
Standard Atmospheric

Pressure (assumed)

35 °C @ 760.00 mm Hg

Boiling Point 224 - 226 °C @ 5 mmHg

225 °C @ 5 mmHg

420.37 °C (estimated) @ 760.00 mm Hg

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

and boiling points of long-chain fatty alcohols like erucyl alcohol.

Determination of Melting Point (Capillary Method)
The capillary method is a widely accepted technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of dry erucyl alcohol is placed in a mortar and finely

ground to a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

The packed sample height should be approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating and Observation: The apparatus is heated at a steady rate (e.g., 2-3 °C per minute).

The sample is observed through the magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Determination of Boiling Point at Reduced Pressure
(Vacuum Distillation)
For high-boiling-point compounds like erucyl alcohol, determination at atmospheric pressure

can lead to decomposition. Therefore, the boiling point is typically measured under reduced

pressure.

Apparatus:

Short-path distillation apparatus (or similar micro-distillation setup)

Round-bottom flask

Condenser

Receiving flask

Thermometer (calibrated)

Vacuum pump
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Manometer

Heating mantle

Boiling chips or magnetic stirrer

Procedure:

Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly

sealed. The thermometer bulb should be positioned so that its top is level with the side arm

leading to the condenser.

Sample and Boiling Chips: A small amount of erucyl alcohol and a few boiling chips (or a

magnetic stir bar) are placed in the round-bottom flask.

Vacuum Application: The system is connected to a vacuum pump, and the pressure is

reduced to the desired level (e.g., 5 mmHg), as measured by the manometer.

Heating: The sample is gently heated using a heating mantle.

Observation and Data Recording: The temperature is monitored closely. The boiling point is

the temperature at which a steady stream of condensate is observed on the thermometer

bulb and dripping into the condenser, while the pressure remains constant. This temperature

and the corresponding pressure are recorded.

Metabolic Pathway of Long-Chain Fatty Alcohols
Erucyl alcohol, as a long-chain fatty alcohol, participates in the general metabolic pathways of

this class of molecules. The "Fatty Alcohol Cycle" illustrates the dynamic interconversion

between fatty acids and fatty alcohols, which is crucial for the synthesis of waxes and other

lipids.
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Caption: Metabolic cycle of long-chain fatty alcohols.

This diagram illustrates the central role of fatty aldehydes as intermediates in both the

synthesis and degradation of fatty alcohols like erucyl alcohol. The cycle is interconnected

with fatty acid metabolism and the biosynthesis of complex lipids such as waxes.

To cite this document: BenchChem. [Erucyl Alcohol: A Comprehensive Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231324#erucyl-alcohol-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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